Cas no 13893-63-5 (2-amino-2-methylhexan-1-ol)

2-amino-2-methylhexan-1-ol structure

2-amino-2-methylhexan-1-ol structure

Product Name:2-amino-2-methylhexan-1-ol

CAS No:13893-63-5

MF:C₇H₁₇NO

MW:131.215982198715

MDL:MFCD24491916

CID:5244531

PubChem ID:21658147

Update Time:2026-03-08

2-amino-2-methylhexan-1-ol Chemical and Physical Properties

Names and Identifiers

- 1-Hexanol, 2-amino-2-methyl-
- 2-amino-2-methylhexan-1-ol
- MDL： MFCD24491916
- Inchi： 1S/C7H17NO/c1-3-4-5-7(2,8)6-9/h9H,3-6,8H2,1-2H3
- InChI Key： KIOCABJEBRVQNM-UHFFFAOYSA-N
- SMILES： C(O)C(N)(C)CCCC

2-amino-2-methylhexan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01013916-1g	2-Amino-2-methylhexan-1-ol	13893-63-5	98%	1g	￥4052.0	2023-04-10
Ambeed	A1083060-1g	2-Amino-2-methylhexan-1-ol	13893-63-5	98%	1g	$547.0	2024-04-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1544135-1g	2-Amino-2-methylhexan-1-ol	13893-63-5	98%	1g	￥4504	2023-03-01
Enamine	EN300-260132-0.05g	2-amino-2-methylhexan-1-ol	13893-63-5	95%	0.05g	$624.0	2024-06-18
Enamine	EN300-260132-0.1g	2-amino-2-methylhexan-1-ol	13893-63-5	95%	0.1g	$653.0	2024-06-18
Enamine	EN300-260132-0.25g	2-amino-2-methylhexan-1-ol	13893-63-5	95%	0.25g	$683.0	2024-06-18
Enamine	EN300-260132-0.5g	2-amino-2-methylhexan-1-ol	13893-63-5	95%	0.5g	$713.0	2024-06-18
Enamine	EN300-260132-1.0g	2-amino-2-methylhexan-1-ol	13893-63-5	95%	1.0g	$743.0	2024-06-18
Enamine	EN300-260132-2.5g	2-amino-2-methylhexan-1-ol	13893-63-5	95%	2.5g	$1454.0	2024-06-18
Enamine	EN300-260132-5.0g	2-amino-2-methylhexan-1-ol	13893-63-5	95%	5.0g	$2152.0	2024-06-18

2-amino-2-methylhexan-1-ol Related Literature

1. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
2. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
3. An alternative biorefinery approach to address microalgal seasonality: blending with spent coffee grounds

Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
4. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
5. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

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